6-Hydroxyrubiadin
CAS No.: 87686-86-0
Cat. No.: VC20748941
Molecular Formula: C15H10O5
Molecular Weight: 270.24 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 87686-86-0 |
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Molecular Formula | C15H10O5 |
Molecular Weight | 270.24 g/mol |
IUPAC Name | 1,3,6-trihydroxy-2-methylanthracene-9,10-dione |
Standard InChI | InChI=1S/C15H10O5/c1-6-11(17)5-10-12(13(6)18)15(20)8-3-2-7(16)4-9(8)14(10)19/h2-5,16-18H,1H3 |
Standard InChI Key | JKJVBHYKKRDSPP-UHFFFAOYSA-N |
SMILES | CC1=C(C=C2C(=C1O)C(=O)C3=C(C2=O)C=C(C=C3)O)O |
Canonical SMILES | CC1=C(C=C2C(=C1O)C(=O)C3=C(C2=O)C=C(C=C3)O)O |
Appearance | Orange powder |
Chemical Properties and Structure
6-Hydroxyrubiadin is chemically designated as 1,3,6-trihydroxy-2-methylanthracene-9,10-dione, reflecting its anthraquinone core structure with three hydroxyl groups and a methyl substituent . The compound features a fused three-ring system characteristic of anthraquinones, with specific functional groups that contribute to its biological activities.
Structural Information
The molecular structure of 6-Hydroxyrubiadin is characterized by:
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Three hydroxyl groups at positions 1, 3, and 6
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A methyl group at position 2
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The characteristic 9,10-anthraquinone scaffold (anthracene-9,10-dione)
Chemical Properties
Property | Value |
---|---|
Chemical Formula | C₁₅H₁₀O₅ |
Molecular Weight | 270.2 g/mol |
CAS Number | 87686-86-0 |
PubChem ID | 5319801 |
SMILES Notation | CC1=C(C=C2C(=C1O)C(=O)C3=C(C2=O)C=C(C=C3)O)O |
Standard InChIKey | JKJVBHYKKRDSPP-UHFFFAOYSA-N |
Type of Compound | Anthraquinones |
Table 1: Chemical properties of 6-Hydroxyrubiadin
Physical and Physicochemical Properties
6-Hydroxyrubiadin appears as a yellow powder, which is consistent with the chromophoric nature of anthraquinones . Its physical properties are important considerations for research applications and potential pharmaceutical development.
Physical Properties
Property | Description |
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Appearance | Yellow powder |
Solubility | Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone |
Storage Conditions | Desiccate at -20°C |
Table 2: Physical properties of 6-Hydroxyrubiadin
Solubility Enhancement
For obtaining higher solubility, it is recommended to warm the tube containing 6-Hydroxyrubiadin at 37°C and shake it in an ultrasonic bath for a short period . This technique is particularly useful when preparing stock solutions for experimental purposes.
Related Compounds and Comparative Analysis
While specific information on 6-Hydroxyrubiadin's biosynthesis is limited in the available literature, insights can be gained by examining related compounds, particularly Rubiadin. Both compounds share the anthraquinone core structure but differ in their hydroxylation pattern.
Research Applications and Future Directions
6-Hydroxyrubiadin represents a promising compound for research in various fields, particularly in inflammatory conditions and lung injuries.
Current Research Areas
Current research on 6-Hydroxyrubiadin appears to focus on:
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Anti-inflammatory properties
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Potential applications in acute lung injury
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Structure-activity relationships within the anthraquinone family
Future Research Directions
Several promising avenues for future research on 6-Hydroxyrubiadin include:
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Detailed mechanistic studies to elucidate its mode of action
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Comparative studies with other anthraquinones to establish structure-activity relationships
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Preclinical and clinical investigations to assess its therapeutic potential in inflammatory conditions
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Investigation of potential synergistic effects with other compounds
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Development of formulations to optimize its delivery and bioavailability
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